2-(1,2,3-Thiadiazol-4-yl)phenyl 4-chlorobenzenesulfonate

• IUPAC Name: [2-(thiadiazol-4-yl)phenyl] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C14H9ClN2O3S2/c15-10-5-7-11(8-6-10)22(18,19)20-14-4-2-1-3-12(14)13-9-21-17-16-13/h1-9H
• InChI Key: WSYXPSBDNGIXNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSN=N2)OS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H9ClN2O3S2
• Molecular Weight: 352.8 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “2-(1,2,3-Thiadiazol-4-yl)phenyl 4-chlorobenzenesulfonate”, there are methods for synthesizing similar compounds. For instance, methods of synthesis of 4-(3-nitro-4-methoxyphenyl)-, 4-(2,5-dimethoxy-3-nitrophenyl)- and 4-(2,5-dimethoxy-4-nitrophenyl)-1,2,3-thiadiazoles have been developed.

Scientific Research Applications

Antimicrobial Activity

1,3,4-Thiadiazole derivatives have demonstrated promising antimicrobial properties. . Four specific compounds from this series exhibited notable antimicrobial activity. Further investigations into the mechanism of action and potential clinical applications are warranted.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 1,2,3-thiadiazole derivatives, have been found to interact with various targets, including shikimate kinase and Src homology-2 domain-containing protein tyrosine phosphatase 1 (SHP1) . These proteins play crucial roles in various biological processes, including cell signaling and immune response.

Mode of Action

It’s known that 1,2,3-thiadiazole derivatives can interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity . The specific interaction between the compound and its targets would result in changes in cellular processes.

Biochemical Pathways

Based on the potential targets mentioned above, it can be inferred that the compound might influence pathways related to cell signaling and immune response .

Result of Action

Similar compounds have been reported to exhibit antibacterial , antifungal , and antiviral activities . They may also have potential anti-inflammatory and analgesic activities .